ethyl 2-{N-[(4-methoxyphenyl)acetyl]ethanehydrazonoyl}pentanoate
ethyl 2-{N-[(4-methoxyphenyl)acetyl]ethanehydrazonoyl}pentanoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1024547
InChI:
InChI=1S/C18H26N2O4/c1-5-7-16(18(22)24-6-2)13(3)19-20-17(21)12-14-8-10-15(23-4)11-9-14/h8-11,16H,5-7,12H2,1-4H3,(H,20,21)/b19-13+
SMILES:
CCCC(C(=NNC(=O)CC1=CC=C(C=C1)OC)C)C(=O)OCC
Molecular Formula:
C18H26N2O4
Molecular Weight:
334.4 g/mol
ethyl 2-{N-[(4-methoxyphenyl)acetyl]ethanehydrazonoyl}pentanoate
CAS No.:
Cat. No.: VC1024547
Molecular Formula: C18H26N2O4
Molecular Weight: 334.4 g/mol
* For research use only. Not for human or veterinary use.
![ethyl 2-{N-[(4-methoxyphenyl)acetyl]ethanehydrazonoyl}pentanoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C18H26N2O4 |
|---|---|
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | ethyl 2-[(E)-N-[[2-(4-methoxyphenyl)acetyl]amino]-C-methylcarbonimidoyl]pentanoate |
| Standard InChI | InChI=1S/C18H26N2O4/c1-5-7-16(18(22)24-6-2)13(3)19-20-17(21)12-14-8-10-15(23-4)11-9-14/h8-11,16H,5-7,12H2,1-4H3,(H,20,21)/b19-13+ |
| Standard InChI Key | NSKOHTKCQHRJCQ-CPNJWEJPSA-N |
| Isomeric SMILES | CCCC(/C(=N/NC(=O)CC1=CC=C(C=C1)OC)/C)C(=O)OCC |
| SMILES | CCCC(C(=NNC(=O)CC1=CC=C(C=C1)OC)C)C(=O)OCC |
| Canonical SMILES | CCCC(C(=NNC(=O)CC1=CC=C(C=C1)OC)C)C(=O)OCC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator